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Compound of Interest

Compound Name: 5-(Trifluoromethyl)nicotinic acid

Cat. No.: B145065

An In-depth Technical Guide to 5-
(Trifluoromethyl)nicotinic Acid

CAS Number: 131747-40-5

For: Researchers, Scientists, and Drug Development Professionals

Abstract

5-(Trifluoromethyl)nicotinic acid, a fluorinated pyridine carboxylic acid derivative, is a key
building block in modern medicinal and agrochemical research. The strategic incorporation of
the trifluoromethyl group imparts unique physicochemical properties that can significantly
enhance the pharmacokinetic and pharmacodynamic profiles of bioactive molecules. This
technical guide provides a comprehensive overview of the core properties, synthesis, and
applications of 5-(Trifluoromethyl)nicotinic acid, with a focus on its role in drug discovery.
Detailed experimental protocols, quantitative data, and pathway visualizations are presented to
support researchers in leveraging this versatile intermediate for the development of novel
therapeutics and other advanced materials.

Core Properties and Data

5-(Trifluoromethyl)nicotinic acid is a white to off-white crystalline solid at room temperature.
[1] The presence of both an electron-withdrawing trifluoromethyl group and a carboxylic acid on
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the pyridine ring makes it a valuable intermediate for creating complex, biologically active
molecules.[1]

Physicochemical Properties

The key physicochemical properties of 5-(Trifluoromethyl)nicotinic acid are summarized in
the table below. These properties are critical for understanding its behavior in various chemical
environments and for designing synthetic routes and formulation strategies.

Property Value Source(s)
Molecular Formula C7H4F3NO2 [2][3]
Molecular Weight 191.11 g/mol [21[31[4]

White to off-white crystalline
Appearance ] [11[2]
powder/solid

Melting Point 184-189 °C [11[3][4][5]
Boiling Point (Predicted) 277.5 £ 40.0 °C at 760 mmHg [1114]
Density (Predicted) 1.484 + 0.06 g/cm3 [1][4]

pKa (Predicted) 3.04£0.10 [4]

Log P (n-octanol/water) 2.097 [5]

Spectral Data

While specific peak lists from experimental spectra are not readily available in public
databases, the expected spectral characteristics are as follows:

e 1H NMR: Signals corresponding to the three aromatic protons on the pyridine ring would be
expected. The chemical shifts would be influenced by the electron-withdrawing effects of
both the carboxylic acid and trifluoromethyl groups.

e 13C NMR: Resonances for the six carbons of the pyridine ring and the carboxylic acid carbon
would be observed. The carbon attached to the trifluoromethyl group would show coupling
with the fluorine atoms.
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e 19F NMR: A singlet corresponding to the three equivalent fluorine atoms of the trifluoromethyl
group would be a characteristic signal.

» IR Spectroscopy: Characteristic absorption bands would include those for O-H stretching of
the carboxylic acid (broad, ~2500-3300 cm~1), C=0 stretching of the carboxylic acid (~1700
cm™1), C-F stretching (~1100-1300 cm~1), and aromatic C-H and C=C/C=N stretching.

Solubility Profile

Based on its predicted pKa and Log P value, 5-(Trifluoromethyl)nicotinic acid is expected to
be sparingly soluble in water and more soluble in polar organic solvents. While quantitative
data is limited, studies on the parent compound, nicotinic acid, show it is soluble in organic
solvents like DMSO and dimethylformamide.[6][7] The trifluoromethyl group generally increases
lipophilicity, suggesting good solubility in solvents such as methanol, ethanol, tetrahydrofuran
(THF), and dichloromethane (DCM).

Safety and Handling

5-(Trifluoromethyl)nicotinic acid is classified as an irritant.[4][5] It is crucial to handle this
compound with appropriate personal protective equipment (PPE) in a well-ventilated area or
chemical fume hood.

Hazard Class GHS Classification Precautionary Statements

) L Category 2 (H315: Causes
Skin Irritation o P264, P280
skin irritation)

o Category 2 (H319: Causes
Eye Irritation ] - P280, P305+P351+P338
serious eye irritation)

i _ STOT SE 3 (H335: May cause
Respiratory Irritation _ o P261, P271, P304+P340
respiratory irritation)

o Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[4][8] Keep
away from strong oxidizing agents and strong acids.[5]

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations.[9]
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Role in Drug Discovery and Development

The trifluoromethyl group is a privileged moiety in medicinal chemistry. Its incorporation can
enhance metabolic stability, increase lipophilicity (which can improve membrane permeability),
and modulate the acidity or basicity of nearby functional groups, thereby improving binding
affinity to biological targets.[1][4][10]

Application as a Synthetic Intermediate

5-(Trifluoromethyl)nicotinic acid is not typically a final active pharmaceutical ingredient (API)
but serves as a crucial building block. Its carboxylic acid functional group is a versatile handle
for various chemical transformations, most commonly amide bond formation, to link the
trifluoromethylpyridine core to other molecular fragments.

Below is a generalized workflow for utilizing 5-(Trifluoromethyl)nicotinic acid in the synthesis
of a more complex drug candidate.
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G-(Triﬂuoromethyl)nicotinic acicD

Reagents

Activation of Carboxylic Acid
(e.g., SOCIz, HATU, EDC)

Activated Intermediate Amine Coupling Partner
(Acyl Chloride, Active Ester) (R-NH2)

(Amide Bond Formation)

Purification
(Chromatography, Recrystallization)

:

Ginal Drug Candidate / Advanced Intermediate)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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